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Compound of Interest

Compound Name: 6-Cyano-2-naphthol

Cat. No.: B014798 Get Quote

Essential Safety and Handling Guide for 6-
Cyano-2-naphthol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Cyano-2-naphthol (CAS 52927-22-7). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risks associated with this

compound.

I. Hazard Identification and Safety Data Summary
6-Cyano-2-naphthol is classified as a hazardous substance. The primary hazards include skin

irritation, serious eye irritation, and potential respiratory irritation.[1][2] It is crucial to handle this

chemical with appropriate personal protective equipment in a controlled environment.

Quantitative Data

While specific occupational exposure limits (OELs) and detailed toxicity data such as

LD50/LC50 values for 6-Cyano-2-naphthol are not readily available in the searched

resources, the following physical and chemical properties are known[2]:
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Property Value

Molecular Formula C₁₁H₇NO

Molecular Weight 169.18 g/mol

Appearance White to brown crystalline solid

Melting Point 165.5 - 170.5 °C

Boiling Point (Predicted) 383.1 ± 15.0 °C

Storage Temperature
Room Temperature, in a dry, well-ventilated

place

GHS Hazard Statements

Code Statement

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

II. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 6-Cyano-2-naphthol
to prevent exposure.
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Equipment Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards.[1][2]

Skin Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile) must be worn.[1] A lab coat or other

protective clothing is required to prevent skin

contact.[1]

Respiratory Protection

If handling in a way that generates dust or

aerosols, or if ventilation is inadequate, a

NIOSH-approved N95 (or higher) particulate

respirator is recommended.

III. Step-by-Step Handling and Operational Plan
1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is available and operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Prepare all necessary equipment and reagents before handling the chemical to minimize

time of exposure.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation and inhalation of dust and aerosols.[2]

2. Chemical Handling:

Don the required personal protective equipment as detailed in Section II.

Carefully weigh and transfer the solid compound, avoiding the generation of dust.

Keep the container tightly closed when not in use.[1]
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Avoid contact with skin, eyes, and clothing.[2]

3. Storage:

Store 6-Cyano-2-naphthol in a tightly sealed, properly labeled container.[1]

Keep in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[1]

IV. Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately:
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Exposure Type First Aid Measures

Inhalation

Move the affected person to fresh air. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin area with plenty of soap

and water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy

to do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Spill

Evacuate the area.[1] Wear appropriate PPE,

including respiratory protection.[1] Avoid dust

formation.[1] Sweep up the spilled solid material

and place it in a suitable, closed container for

disposal.[2] Do not let the chemical enter drains.

[1] After cleanup, decontaminate the area.

V. Disposal Plan
Dispose of 6-Cyano-2-naphthol and any contaminated materials as hazardous waste. Do not

dispose of down the drain or in regular trash.

1. Waste Collection:

Collect waste 6-Cyano-2-naphthol and any materials used for cleaning up spills (e.g.,

absorbent pads, contaminated gloves) in a clearly labeled, sealed, and compatible

hazardous waste container.
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2. Disposal Procedure:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup and proper disposal.[3]

Contaminated packaging should be disposed of as unused product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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